Cas no 1736-55-6 (1,2,4-Oxadiazole, 3-phenyl-5-(trifluoromethyl)-)

1,2,4-Oxadiazole, 3-phenyl-5-(trifluoromethyl)- structure
1736-55-6 structure
Product Name:1,2,4-Oxadiazole, 3-phenyl-5-(trifluoromethyl)-
CAS No:1736-55-6
MF:C9H5F3N2O
MW:214.144012212753
CID:1358679
PubChem ID:11469937
Update Time:2025-04-20

1,2,4-Oxadiazole, 3-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-phenyl-5-(trifluoromethyl)-
    • 3-phenyl-5-(trifluoromethyl)-1,2,4-oxadiazole
    • DTXSID30466892
    • FOZQKOVYLWVKJZ-UHFFFAOYSA-N
    • 3-phenyl-5-trifluoromethyl-1,2,4-oxadiazole
    • InChI=1/C9H5F3N2O/c10-9(11,12)8-13-7(14-15-8)6-4-2-1-3-5-6/h1-5H
    • 1736-55-6
    • FOZQKOVYLWVKJZ-UHFFFAOYSA-
    • SCHEMBL10552640
    • Inchi: 1S/C9H5F3N2O/c10-9(11,12)8-13-7(14-15-8)6-4-2-1-3-5-6/h1-5H
    • InChI Key: FOZQKOVYLWVKJZ-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(C2C=CC=CC=2)=NO1)(F)F

Computed Properties

  • Exact Mass: 214.03545
  • Monoisotopic Mass: 214.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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